Cas no 1704063-53-5 ((3-(2-(4-(tert-butoxycarbonyl)piperazin-1-yl)ethoxy)phenyl)boronic acid)

• Product Name: (3-(2-(4-(tert-butoxycarbonyl)piperazin-1-yl)ethoxy)phenyl)boronic acid
• CAS No: 1704063-53-5
• MF: C₁₇H₂₇BN₂O₅
• MW: 350.217684984207
• MDL: MFCD28384315
• CID: 4613068
• Update Time: 2025-06-09

(3-(2-(4-(tert-butoxycarbonyl)piperazin-1-yl)ethoxy)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-(2-(4-(tert-butoxycarbonyl)piperazin-1-yl)ethoxy)phenyl)boronic acid
• 1-Piperazinecarboxylic acid, 4-[2-(3-boronophenoxy)ethyl]-, 1-(1,1-dimethylethyl) ester

• MDL： MFCD28384315
• Inchi： 1S/C17H27BN2O5/c1-17(2,3)25-16(21)20-9-7-19(8-10-20)11-12-24-15-6-4-5-14(13-15)18(22)23/h4-6,13,22-23H,7-12H2,1-3H3
• InChI Key： XRDLKCWCRVEMCX-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCN(CCOC2=CC=CC(B(O)O)=C2)CC1

Experimental Properties

• Color/Form: No date available
• Density: 1.1±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 328.6±44.0 °C at 760 mmHg
• Flash Point: 152.5±28.4 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

(3-(2-(4-(tert-butoxycarbonyl)piperazin-1-yl)ethoxy)phenyl)boronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on (3-(2-(4-(tert-butoxycarbonyl)piperazin-1-yl)ethoxy)phenyl)boronic acid

Introduction to (3-(2-(4-(tert-butoxycarbonyl)piperazin-1-yl)ethoxy)phenyl)boronic Acid and Its Significance in Modern Chemical Biology

Compound with the CAS number 1704063-53-5 is a specialized chemical entity that has garnered significant attention in the field of chemical biology and pharmaceutical research. The product name, (3-(2-(4-(tert-butoxycarbonyl)piperazin-1-yl)ethoxy)phenyl)boronic acid, provides a detailed structural insight into its molecular composition, highlighting its potential applications in drug discovery and molecular recognition technologies. This compound belongs to a class of boronic acid derivatives, which are widely recognized for their role in various biochemical interactions and their utility as intermediates in the synthesis of complex molecules.

The structural motif of this compound features a phenyl ring substituted with an ethoxy group at the 3-position, further modified by a piperazine moiety at the 2-position of the ethoxy group. The piperazine ring is protected by a tert-butoxycarbonyl (Boc) group, which is a common protective group used in organic synthesis to shield amines during reactions. This specific arrangement of functional groups makes the compound a versatile tool for medicinal chemists and biologists who are exploring novel ways to interact with biological targets.

Boronic acids, such as the one described here, have been extensively studied due to their unique ability to form reversible covalent bonds with diols and other hydroxyl-containing compounds. This property is particularly valuable in the development of protease inhibitors, where boronic acids can mimic the transition-state structure of substrates, thereby enhancing binding affinity. The presence of the phenyl ring and ethoxy group in this compound suggests potential applications in designing ligands for enzymes that require such structural features for optimal binding.

Recent advancements in the field of chemical biology have highlighted the importance of boronic acid derivatives in developing targeted therapies. For instance, studies have shown that boronic acid-containing compounds can be effective against various diseases by inhibiting key enzymes involved in pathogenic processes. The compound with CAS number 1704063-53-5 is being explored for its potential role in modulating enzyme activity, particularly in cases where traditional inhibitors have shown limited efficacy.

The tert-butoxycarbonyl group in the molecule not only serves as a protective group for the piperazine nitrogen but also contributes to the overall solubility and stability of the compound. This is crucial for its use in both laboratory settings and potential clinical applications, where maintaining structural integrity under various conditions is essential. The protective nature of this group allows for selective deprotection under specific conditions, enabling fine-tuning of reactivity during synthetic pathways.

In recent years, there has been a surge in interest regarding boronic acid derivatives as they are being integrated into innovative drug development strategies. For example, researchers are leveraging these compounds to design targeted therapies for cancers by inhibiting specific kinases that are overactive in tumor cells. The structural features of (3-(2-(4-(tert-butoxycarbonyl)piperazin-1-yl)ethoxy)phenyl)boronic acid make it a promising candidate for such applications, as it can be tailored to interact with particular biological targets without affecting other cellular processes.

The role of this compound extends beyond its use as an intermediate in drug synthesis; it also serves as a valuable tool for studying enzyme mechanisms and substrate recognition. By understanding how boronic acids interact with biological targets, scientists can gain insights into enzyme function at a molecular level. This knowledge is crucial for designing more effective drugs that can precisely target disease-causing molecules without causing off-target effects.

Moreover, the versatility of boronic acid derivatives allows them to be incorporated into various types of molecular probes used in research settings. These probes can be designed to detect specific biomolecules or to visualize cellular processes in real-time. The compound with CAS number 1704063-53-5 could potentially be used to develop such probes, contributing to advancements in diagnostic technologies and basic biological research.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of each functional group must be carefully controlled to avoid unwanted side reactions that could compromise the integrity of the final product. Advances in synthetic methodologies have enabled chemists to produce complex molecules like this one with greater efficiency and precision, making it more accessible for research applications.

In conclusion, (3-(2-(4-(tert-butoxycarbonyl)piperazin-1-yl)ethoxy)phenyl)boronic acid represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features make it a versatile tool for drug discovery, molecular recognition technologies, and basic biochemical studies. As research continues to uncover new applications for boronic acid derivatives, compounds like this one will play an increasingly important role in developing innovative therapies and diagnostic tools.